Cas no 101853-00-3 (Dibutyl diethylmalonate)

• Product Name: Dibutyl diethylmalonate
• CAS No: 101853-00-3
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 2865912
• PubChem ID: 296286
• Update Time: 2025-04-21

Dibutyl diethylmalonate Chemical and Physical Properties

Names and Identifiers

• NSC166294
• dibutyl diethylmalonate
• 654-893-2
• AKOS024332578
• SCHEMBL6048843
• Dibutyl 2,2-diethylmalonate
• 101853-00-3
• NSC-166294
• Dibutyl diethylmalonate

• Inchi： 1S/C15H28O4/c1-5-9-11-18-13(16)15(7-3,8-4)14(17)19-12-10-6-2/h5-12H2,1-4H3
• InChI Key： RTPCQAKIYNLFPG-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(C(=O)OCCCC)(CC)CC)=O

Computed Properties

• Exact Mass: 272.19875937Da
• Monoisotopic Mass: 272.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų